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Compound of Interest

Compound Name: CC-930

Cat. No.: B1684340

For Researchers, Scientists, and Drug Development Professionals

Introduction

CC-930, also known as Tanzisertib, is a potent and selective inhibitor of c-Jun N-terminal
kinases (JNK), targeting all three isoforms (JNK1, JNK2, and JNK3).[1][2][3] It functions as an
ATP-competitive inhibitor, preventing the phosphorylation of downstream substrates like c-Jun.
[1][2] This inhibitory action modulates signaling pathways involved in inflammation, apoptosis,
and fibrosis, making CC-930 a valuable tool for research in these areas. These application
notes provide detailed information on the solubility of CC-930 and standardized protocols for
the preparation of stock and working solutions for in vitro and in vivo studies.

Data Presentation
CC-930 (Tanzisertib) Solubility

The solubility of a compound is critical for the design and reproducibility of experiments. The
following table summarizes the known solubility of CC-930 in common laboratory solvents.
Please note that the hydrochloride (HCI) salt of Tanzisertib may exhibit different solubility
characteristics.
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use fresh, moisture-
DMSO 97 200.04 free DMSO for optimal
solubility.[1]
Refers to the free
Ethanol Insoluble Insoluble base form of CC-930.
[1]
Refers to the free
Water Insoluble Insoluble base form of CC-930.
[1][2]
Data specific to
Ethanol (for HCI salt) 89 183.54 o
Tanzisertib HCI.[1]
N Data specific to
Water (for HCI salt) 4 Not specified

Tanzisertib HCI.[1]

Note: The molecular weight of CC-930 (free base) is 448.44 g/mol , and the molecular weight
of Tanzisertib HCl is 484.9 g/mol .[1][2]

Recommended Storage Conditions

Proper storage of both the powdered compound and its solutions is essential to maintain its
stability and activity.
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Storage ]

Form Duration Notes
Temperature

Powder -20°C 3years

4°C 2 years

Aliquot to avoid
In Solvent -80°C 1 year repeated freeze-thaw

cycles.[1]

Aliquot to avoid
-20°C 1 month repeated freeze-thaw

cycles.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CC-930 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of CC-930, which
can be further diluted for various experimental applications.

Materials:

e CC-930 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated precision pipettes

Vortex mixer
Procedure:

e Pre-weighing Preparation: Allow the CC-930 powder vial to equilibrate to room temperature
before opening to prevent condensation.
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» Weighing: Accurately weigh the desired amount of CC-930 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.48 mg of CC-930 (based on a molecular weight
of 448.44 g/mol ).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
CC-930 powder. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if
necessary. Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-
term storage or -20°C for short-term storage.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
treating cells in culture.

Materials:

e 10 mM CC-930 stock solution in DMSO

« Sterile cell culture medium appropriate for your cell line
« Sterile microcentrifuge tubes or plates

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM CC-930 stock solution at
room temperature.

 Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations for your experiment. It is recommended to perform
dilutions in a stepwise manner to prevent precipitation of the compound.
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» Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is kept low (typically < 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control
(medium with the same final concentration of DMSO) should be included in all experiments.

o Cell Treatment: Add the prepared working solutions to your cell cultures and proceed with

your experimental timeline.

Mandatory Visualization
CC-930 Signaling Pathway
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Caption: The JNK signaling pathway and the inhibitory action of CC-930.
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Experimental Workflow for CC-930 Stock Solution
Preparation

(1. Weigh CC-930 Powdea

l

(2. Add Anhydrous DMSO)

;

3. Vortex to Dissolve
(Warm if necessary)

Is the solution clear?

e

G. Aliquot into Single-Use Tubes)

;

G. Store at -80°C or -20°C9
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Caption: Workflow for the preparation of a CC-930 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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